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Compound of Interest

Compound Name: 2,3,3-Trimethyl-2-butanol

Cat. No.: B1595699 Get Quote

Essential Safety and Handling Guide for 2,3,3-
Trimethyl-2-butanol
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2,3,3-Trimethyl-2-butanol (CAS: 594-83-2) in a laboratory setting. Adherence to

these procedures is vital for ensuring the safety of researchers, scientists, and drug

development professionals. This chemical is a flammable liquid and vapor that can cause skin,

eye, and respiratory irritation.[1][2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,3,3-Trimethyl-2-butanol is
presented below.
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Property Value

Molecular Formula C₇H₁₆O

Molecular Weight 116.20 g/mol

Boiling Point 131.5°C at 760 mmHg

Flash Point 33.6°C

Melting Point 17.0°C

Density 0.82 g/cm³

Source:[1][3][4]

Personal Protective Equipment (PPE) and
Engineering Controls
The selection of appropriate PPE is the first line of defense against the hazards associated with

this compound. The following engineering controls and PPE are required.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_3_3-Trimethyl-2-butanol
https://www.chemsrc.com/en/cas/594-83-2_122231.html
https://www.guidechem.com/dictionary/en/594-83-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification

Ventilation

All work should be conducted in a well-

ventilated laboratory, preferably within a certified

chemical fume hood.[5][6] Use only outdoors or

in a well-ventilated area.[5][6]

Eye & Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[5] A face shield may be

required for additional protection against

splashes.

Hand Protection

Wear chemical-impermeable gloves.[5][6]

Gloves must be inspected prior to use.[5] The

selected protective gloves must satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it.[5]

Protective Clothing

Wear appropriate protective clothing to prevent

skin exposure.[7] Fire/flame resistant and

impervious clothing is recommended.[5]

Respiratory Protection

If exposure limits are exceeded or irritation

symptoms are experienced, use a full-face

respirator.[5] For firefighting, a self-contained

breathing apparatus (SCBA) is necessary.[5]

Safe Handling and Operational Workflow
A systematic approach to handling 2,3,3-Trimethyl-2-butanol is essential to minimize risk. The

following diagram illustrates the recommended workflow from preparation to disposal.
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Figure 1. Safe Handling Workflow for 2,3,3-Trimethyl-2-butanol
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Figure 1. Safe Handling Workflow for 2,3,3-Trimethyl-2-butanol
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Step-by-Step Handling Procedures
Ventilation and Ignition Source Control: Always handle this chemical in a well-ventilated area,

such as a chemical fume hood, to prevent vapor accumulation.[5][6] Keep the work area free

of all potential ignition sources, including open flames, sparks, and hot surfaces.[5] Use non-

sparking tools and take precautionary measures against static discharge by grounding and

bonding containers and equipment.[5][6]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[5] Do not

eat, drink, or smoke in the work area.

Container Handling: Keep containers tightly closed when not in use.[5][6]

Storage Plan
Proper storage is critical to maintain the chemical's stability and prevent accidents.

Location: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents.[5][8] The storage area should be a designated flammables

area.[8]

Conditions: Keep the container tightly closed.[5][6] The area should be secured, with access

limited to authorized personnel.[5][6]

Container Integrity: Protect containers from physical damage and check regularly for leaks.

Spill and Emergency Response
In the event of a spill or accidental exposure, immediate and appropriate action is required.

Spill Cleanup:

Evacuate personnel from the immediate area and ensure adequate ventilation.[5]

Remove all sources of ignition.[5][6]

Wearing the appropriate PPE, contain the spill to prevent it from entering drains.[5]
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Absorb the spill with an inert, non-combustible material such as sand or earth.[7]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[6][8]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing.[5] Rinse the affected skin

with plenty of water.[5] If skin irritation occurs, get medical help.[6]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[5] Remove contact

lenses, if present and easy to do. Continue rinsing and consult a doctor.[5]

Ingestion: Rinse mouth with water.[5] Do not induce vomiting.[5] Call a poison control

center or doctor immediately.[5]

Disposal Plan
All waste materials must be handled and disposed of in accordance with local, regional, and

national regulations.[5][6]

Waste Collection:

Collect waste 2,3,3-Trimethyl-2-butanol and contaminated materials (e.g., absorbent

pads, gloves) in a dedicated, properly labeled, and sealed container. The container must

be compatible with the chemical.

Container Disposal:

Empty containers retain product residue and can be hazardous.[7]

Containers can be triple-rinsed (or equivalent).[5] The first rinse must be collected and

disposed of as hazardous waste.[9]
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After thorough rinsing and drying, labels should be defaced, and the container can be

offered for recycling, reconditioning, or disposed of in a sanitary landfill as appropriate.[5]

[9]

Disposal Method:

Dispose of the chemical waste through a licensed hazardous waste disposal company.[5]

Do not allow the chemical to be released into drains or the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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